Cas no 1214360-63-0 (Methyl 5-fluoro-6-(pyridin-4-yl)picolinate)

• Product Name: Methyl 5-fluoro-6-(pyridin-4-yl)picolinate
• CAS No: 1214360-63-0
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 4925536
• Update Time: 2025-11-07

Methyl 5-fluoro-6-(pyridin-4-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-6-(pyridin-4-yl)picolinate
• Methyl 5-fluoro-6-(pyridin-4-yl)picolinate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)10-3-2-9(13)11(15-10)8-4-6-14-7-5-8/h2-7H,1H3
• InChI Key： QMIHMTWOOYIGSU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-fluoro-6-(pyridin-4-yl)picolinate

Methyl 5-fluoro-6-(pyridin-4-yl)picolinate (CAS No. 1214360-63-0)

Methyl 5-fluoro-6-(pyridin-4-yl)picolinate, with the CAS number 1214360-63-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a picolinic acid derivative substituted with a fluoro group at the 5-position and a pyridinyl group at the 6-position. The methyl ester functionality further enhances its chemical properties, making it a versatile molecule for various applications.

The synthesis of Methyl 5-fluoro-6-(pyridin-4-yl)picolinate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for both academic research and industrial applications. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing detailed insights into its conformational preferences and intermolecular interactions.

One of the most promising applications of Methyl 5-fluoro-6-(pyridin-4-yl)picolinate lies in its potential as a ligand in metalloenzyme mimics and coordination chemistry. The pyridine ring and the picolinic acid moiety provide multiple binding sites for metal ions, making this compound an excellent candidate for designing catalysts with high activity and selectivity. Recent studies have demonstrated its ability to coordinate with transition metals such as cobalt and nickel, leading to catalytic systems that are effective in alkene epoxidation and C-H activation reactions.

In the pharmaceutical industry, Methyl 5-fluoro-6-(pyridin-4-yli(picoli)nate has shown potential as a lead compound for drug development. Its unique structure allows for modulation of pharmacokinetic properties, such as bioavailability and metabolic stability. Preclinical studies have highlighted its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Furthermore, the fluoro substitution at the 5-position enhances lipophilicity, which is crucial for crossing biological membranes.

The environmental impact of Methyl 5-fluoro-6-(pyridin-yli(picoli)nate has also been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to other similar compounds in certain industrial applications. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 5-fluoro-6-(pyridin-yli(picoli)nate (CAS No. 1214360) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.